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Compound of Interest

Compound Name: 9-PAHSA 13C4

Cat. No.: B1164206

Get Quote

Executive Safety Directive
STOP AND VERIFY: 9-PAHSA 13C4 is a Stable Isotope labeled compound.

It is NOT Radioactive. Do not dispose of this in radioactive waste streams (unless mixed with

actual radiolabels like

C or

H).

Primary Hazard: The hazard profile is dictated by the solvent carrier (typically Methyl

Acetate), not the lipid itself.

Material Characterization & Hazard Profile
To ensure scientific integrity in your disposal process, you must understand what you are

discarding. 9-PAHSA 13C4 is a fatty acid ester of hydroxy fatty acids (FAHFA) used as an

internal standard for mass spectrometry.
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Component Chemical Nature Primary Hazard
RCRA Waste
Characteristic

9-PAHSA 13C4 Lipid (Stable Isotope)
Low (Non-toxic, Non-

volatile)
None (Not listed)

Carrier Solvent
Methyl Acetate

(Standard)

High Flammability

(Flash pt: -10°C)
D001 (Ignitable), F003

Alt. Solvent Chloroform / Methanol Toxic / Flammable F002 (Halogenated)

Senior Scientist Insight:

Why this matters: In lipidomics, we frequently perform liquid-liquid extractions (LLE) using

Chloroform or Dichloromethane. If you have reconstituted your 9-PAHSA 13C4 standard into a

halogenated solvent, it must be segregated from standard organic solvents to prevent costly

disposal violations and dangerous chemical reactions (e.g., mixing halogenated waste with

azides or strong bases).

The Self-Validating Disposal Protocol
This protocol uses a "Check-Confirm-Act" logic to prevent error. Follow these steps for expired

standards, excess working solutions, or spill cleanup.

Phase A: Liquid Waste (Stock & Working Solutions)
Step 1: Solvent Verification (The Check)

Question: Is the standard still in its original Methyl Acetate solution, or was it dried and

reconstituted?

Original (Methyl Acetate): Treat as Non-Halogenated Flammable.
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Reconstituted (Chloroform/DCM): Treat as Halogenated Organic.

Step 2: Transfer (The Action)

Pour the liquid into the appropriate carboy (Satellite Accumulation Area).

Do not pour down the sink. Lipids are hydrophobic and will coat plumbing; solvents are

environmental hazards.

Step 3: Vial Rinse (The Validation)

Rinse the empty glass vial 3x with a small volume of compatible solvent (e.g., ethanol or

methanol).

Add rinsate to the liquid waste container.

Scientific Rationale: Triple rinsing renders the container "RCRA Empty" (40 CFR 261.7),

allowing the glass to be treated as standard sharps/glass waste rather than hazardous

hazardous waste.

Phase B: Solid Waste (Vials, Pipette Tips, Columns)
Step 1: Defacing

Using a permanent marker, blackout the chemical name and hazard symbols on the vial

label.

Why: This prevents "false alarms" downstream. If a waste handler sees a chemical label in a

glass bin, they may trigger a hazmat incident report unnecessarily.

Step 2: Segregation

Glass Vials (Triple Rinsed): Place in the "Broken Glass / Sharps" container.

Pipette Tips: If tips are heavily contaminated with solvent, place in a solid chemical waste bin

(often a bucket with a sealable lid). If volatile solvents have evaporated in a fume hood, they

may often be disposed of as regular trash (consult your local EHS officer).
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Decision Logic & Workflow
Use this flowchart to determine the exact waste stream for your specific experimental condition.

Waste Generation:
9-PAHSA 13C4

Physical State?

Identify Solvent
(Carrier)

Liquid Solution

Is Container
Triple Rinsed?

Empty Vial / Solid

Stream A:
Halogenated Waste

(e.g., Chloroform mix)

Contains Cl/F/Br
(e.g., Chloroform)

Stream B:
Flammable Organic

(Methyl Acetate/MeOH)

Methyl Acetate
Ethanol/MeOH

Stream C:
Glass/Sharps Bin
(Defaced Label)

Yes (RCRA Empty)

Stream D:
Solid Chemical Waste
(Contaminated Debris)

No (Residue Present)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating lipidomic internal standards based on solvent

composition and physical state.

Emergency Procedures (Spill Response)
In the event of a spill (typically small volume, <10 mL for internal standards):

Secure the Area: Alert nearby personnel. Remove ignition sources (Methyl Acetate is highly

flammable).

PPE: Wear nitrile gloves and safety glasses. (Standard lab PPE is sufficient; 9-PAHSA is not

a permeation hazard).
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Absorb: Use a standard organic spill pad or vermiculite.

Clean: Wipe the area with ethanol to solubilize the lipid residue, then wash with soap and

water.

Dispose: Place used spill pads into a sealed bag and label as "Solid Chemical Waste

(Solvent Contaminated)."

Regulatory & Compliance Reference
When filling out your hazardous waste tag, use the following codes based on your solvent

matrix.

Solvent Matrix EPA/RCRA Code Hazard Class Note

Methyl Acetate F003 Ignitable

Default shipping

solvent for

Cayman/Avanti

products.

Methanol F003 Ignitable / Toxic
Common

reconstitution solvent.

Chloroform F002 Toxic / Carcinogen
Common extraction

solvent.

9-PAHSA 13C4 N/A N/A
The lipid itself is not

RCRA listed.
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handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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